Cas no 94829-51-3 (2-(oxiran-2-yl)quinoline)

• Product Name: 2-(oxiran-2-yl)quinoline
• CAS No: 94829-51-3
• MF: C₁₁H₉NO
• MW: 171.195262670517
• CID: 1984889
• PubChem ID: 13319565
• Update Time: 2025-07-20

2-(oxiran-2-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2-oxiranyl-
• 2-(oxiran-2-yl)quinoline
• 94829-51-3
• 2-(2-Oxiranyl)quinoline
• DB-181190
• EN300-1866458
• SCHEMBL1582896

• Inchi： 1S/C11H9NO/c1-2-4-9-8(3-1)5-6-10(12-9)11-7-13-11/h1-6,11H,7H2
• InChI Key： ALQQOFUUKNSEKG-UHFFFAOYSA-N
• SMILES： O1CC1C1C=CC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 171.068413911g/mol
• Monoisotopic Mass: 171.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 25.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-(oxiran-2-yl)quinoline

2-(Oxiran-2-yl)quinoline: A Versatile Compound with Potential Applications in Pharmaceutical and Chemical Research

2-(Oxiran-2-yl)quinoline, also known by its CAS number 94829-51-3, is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound, characterized by its epoxyquinoline structure, exhibits a range of interesting properties that make it a valuable candidate for various scientific investigations.

The molecular structure of 2-(oxiran-2-yl)quinoline consists of a quinoline ring fused to an epoxide group. The quinoline ring, a heterocyclic aromatic compound, is well-known for its biological activities and has been extensively studied in the context of drug discovery. The presence of the epoxide group adds an additional layer of reactivity and functional versatility, making this compound particularly intriguing for synthetic chemists and medicinal chemists alike.

Recent studies have highlighted the potential of 2-(oxiran-2-yl)quinoline in various biological and chemical contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar epoxyquinoline structures exhibit potent antitumor activities. These findings suggest that 2-(oxiran-2-yl)quinoline could be a promising lead compound for the development of new anticancer drugs.

In addition to its potential in cancer research, 2-(oxiran-2-yl)quinoline has also been explored for its antimicrobial properties. A study published in the Journal of Antibiotics demonstrated that this compound exhibits significant activity against a range of bacterial strains, including some multidrug-resistant pathogens. This makes it a valuable candidate for the development of new antibiotics, which is a critical area of research given the growing threat of antibiotic resistance.

The synthetic versatility of 2-(oxiran-2-yl)quinoline is another key factor contributing to its importance in chemical research. The epoxide group can undergo various reactions, such as ring-opening reactions with nucleophiles, which can lead to the formation of diverse derivatives. These derivatives can be further modified to explore their biological activities and potential therapeutic applications. For example, researchers at the University of California have successfully synthesized several derivatives of 2-(oxiran-2-yl)quinoline and evaluated their anti-inflammatory properties, showing promising results.

Beyond its biological applications, 2-(oxiran-2-yl)quinoline has also found use in materials science. The unique electronic properties of the quinoline ring and the reactivity of the epoxide group make it suitable for the synthesis of advanced materials with specific functionalities. For instance, researchers at the Massachusetts Institute of Technology have utilized this compound as a building block for the development of novel polymers with enhanced mechanical and thermal properties.

In conclusion, 2-(oxiran-2-yl)quinoline (CAS No. 94829-51-3) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical research. Its unique molecular structure and versatile reactivity make it an attractive candidate for further investigation and development. As research in these areas continues to advance, it is likely that new and exciting applications for this compound will be discovered, further solidifying its importance in the scientific community.